Cas no 40845-01-0 (Propanoic acid, 3-[[(7a)-3,20-dioxopregn-4-en-7-yl]thio]-(9CI))

• Product name: Propanoic acid, 3-[[(7a)-3,20-dioxopregn-4-en-7-yl]thio]-(9CI)
• CAS No: 40845-01-0
• MF: C₂₄H₃₄O₄S
• MW: 418.589366436005
• CID: 330474
• PubChem ID: 6451655

Propanoic acid, 3-[[(7a)-3,20-dioxopregn-4-en-7-yl]thio]-(9CI) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[[(7a)-3,20-dioxopregn-4-en-7-yl]thio]-(9CI)
• 3-[[(7R,10R,13S,17S)-17-acetyl-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-7-yl]sulfanyl]propanoic acid
• 7-(carboxyethylthio)progesterone
• 3-[(3,20-Dioxopregn-4-en-7-yl)sulfanyl]propanoic acid
• 40845-01-0
• 7alpha-Carboxyethyl-thioether-progesterone
• DTXSID80961261
• Propanoic acid, 3-(((7alpha)-3,20-dioxopregn-4-en-7-yl)thio)-

• Inchi： InChI=1S/C24H34O4S/c1-14(25)17-4-5-18-22-19(7-10-24(17,18)3)23(2)9-6-16(26)12-15(23)13-20(22)29-11-8-21(27)28/h12,17-20,22H,4-11,13H2,1-3H3,(H,27,28)/t17-,18?,19?,20-,22?,23+,24-/m1/s1
• InChI Key： BOJZZBMFGDYFER-IETBCCMDSA-N
• SMILES： OC(CCS[C@@H]1CC2=CC(CC[C@]2(C)C2CC[C@@]3([C@@H](C(=O)C)CCC3C12)C)=O)=O

Computed Properties

• Exact Mass: 418.21778074g/mol
• Monoisotopic Mass: 418.21778074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 96.7Ų